Cas no 1263274-74-3 (4-bromo-3-chloro-5-fluorobenzoic acid)

• Product Name: 4-bromo-3-chloro-5-fluorobenzoic acid
• CAS No: 1263274-74-3
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD18426004
• CID: 4584072
• PubChem ID: 75360950
• Update Time: 2024-03-01

4-bromo-3-chloro-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-CHLORO-5-FLUOROBENZOIC ACID
• Benzoic acid, 4-bromo-3-chloro-5-fluoro-
• 4-bromo-3-chloro-5-fluorobenzoic acid

• MDL： MFCD18426004
• Inchi： 1S/C7H3BrClFO2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,(H,11,12)
• InChI Key： FJCXNRXUXORNLD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(Br)C(Cl)=C1

Computed Properties

• Exact Mass: 251.89890g/mol
• Monoisotopic Mass: 251.89890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives